Cas no 1378873-75-6 (methyl 4-(bromomethyl)thiazole-2-carboxylate)

Methyl 4-(bromomethyl)thiazole-2-carboxylate is a versatile brominated thiazole derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group facilitates efficient functionalization, enabling the construction of complex heterocyclic frameworks. The ester moiety offers additional reactivity for further derivatization, making it valuable in medicinal chemistry for the development of bioactive compounds. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for thiazole-based scaffolds. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling is advised due to its sensitivity to moisture and potential reactivity under certain conditions.
methyl 4-(bromomethyl)thiazole-2-carboxylate structure
1378873-75-6 structure
Product Name:methyl 4-(bromomethyl)thiazole-2-carboxylate
CAS No:1378873-75-6
MF:C6H6BrNO2S
MW:236.086339473724
CID:1011312
PubChem ID:53419663
Update Time:2025-10-28

methyl 4-(bromomethyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(bromomethyl)thiazole-2-carboxylate
    • METHYL4-(BROMOMETHYL)THIAZOLE-2-CARBOXYLATE
    • 1378873-75-6
    • methyl 4-(bromomethyl)-1,3-thiazole-2-carboxylate
    • SCHEMBL19948901
    • MDL: MFCD16036537
    • Inchi: 1S/C6H6BrNO2S/c1-10-6(9)5-8-4(2-7)3-11-5/h3H,2H2,1H3
    • InChI Key: TUEXHSMMTASACN-UHFFFAOYSA-N
    • SMILES: BrCC1=CSC(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 234.93
  • Monoisotopic Mass: 234.93
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 1.7

methyl 4-(bromomethyl)thiazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD00010234-1g
Methyl 4-(bromomethyl)thiazole-2-carboxylate
1378873-75-6 97%
1g
$1270 2024-07-19

Additional information on methyl 4-(bromomethyl)thiazole-2-carboxylate

Methyl 4-(bromomethyl)thiazole-2-carboxylate (CAS No. 1378873-75-6): A Comprehensive Overview

Methyl 4-(bromomethyl)thiazole-2-carboxylate, a compound with the CAS registry number 1378873-75-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromomethyl group and a methyl ester moiety. The combination of these functional groups makes it an attractive building block for various chemical transformations and applications.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity in synthetic chemistry. The presence of the bromomethyl group introduces additional reactivity, enabling the compound to participate in nucleophilic substitution reactions, such as those involving Grignard reagents or organometallic compounds. Furthermore, the methyl ester group can be readily converted into other functional groups, such as acids or amides, through hydrolysis or amidation reactions.

Recent studies have highlighted the potential of methyl 4-(bromomethyl)thiazole-2-carboxylate in drug discovery and development. Researchers have explored its use as a precursor for synthesizing bioactive molecules with potential anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its role in pharmaceutical research, this compound has found applications in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the synthesis of novel polymers with unique electronic and mechanical properties. These polymers have potential applications in optoelectronic devices and advanced materials for energy storage.

The synthesis of methyl 4-(bromomethyl)thiazole-2-carboxylate typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the reaction of thiazole derivatives with alkylating agents under controlled conditions to introduce the bromomethyl group. Subsequent esterification steps are then employed to install the methyl ester moiety.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe handling and disposal. Recent research has focused on assessing its biodegradability under various environmental conditions, with findings suggesting that it undergoes rapid degradation under aerobic conditions due to the presence of labile functional groups.

In conclusion, methyl 4-(bromomethyl)thiazole-2-carboxylate (CAS No. 1378873-75-6) is a multifaceted compound with promising applications across diverse fields. Its unique structure, reactivity, and versatility make it an invaluable tool for chemists and researchers striving to develop innovative solutions in drug discovery, materials science, and beyond.

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